molecular formula C13H16ClN3 B8302297 3-Chloro-4-(3-dimethylamino-pyrrolidin-1-yl)-benzonitrile

3-Chloro-4-(3-dimethylamino-pyrrolidin-1-yl)-benzonitrile

Cat. No.: B8302297
M. Wt: 249.74 g/mol
InChI Key: YSACNHACWCGCMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-4-(3-dimethylamino-pyrrolidin-1-yl)-benzonitrile is a useful research compound. Its molecular formula is C13H16ClN3 and its molecular weight is 249.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H16ClN3

Molecular Weight

249.74 g/mol

IUPAC Name

3-chloro-4-[3-(dimethylamino)pyrrolidin-1-yl]benzonitrile

InChI

InChI=1S/C13H16ClN3/c1-16(2)11-5-6-17(9-11)13-4-3-10(8-15)7-12(13)14/h3-4,7,11H,5-6,9H2,1-2H3

InChI Key

YSACNHACWCGCMK-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1CCN(C1)C2=C(C=C(C=C2)C#N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.75 g (4.82 mmol) 3-chloro-4-fluoro-benzonitrile together with 0.65 ml (0.58 g, 5.06 mmol) 3-dimethylamino-pyrrolidine in 12 ml DMF are combined with 231 mg (5.30 mmol) 55% sodium hydride dispersion at ambient temperature with stirring and under an argon atmosphere. After stirring at ambient temperature for 3.5 h the reaction mixture is poured into water and extracted with ethyl acetate after thorough mixing. The combined organic phases are washed with sat. sodium chloride solution, dried over magnesium sulphate and evaporated down completely i. vac.
Quantity
0.75 g
Type
reactant
Reaction Step One
Quantity
0.65 mL
Type
reactant
Reaction Step Two
Quantity
231 mg
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
12 mL
Type
solvent
Reaction Step Five

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